6-Chloro-1-hexanol-d6

• Molecular Formula: C6H13ClO
• Molecular Weight: 142.65 g/mol
• InChI: InChI=1S/C6H13ClO/c7-5-3-1-2-4-6-8/h8H,1-6H2/i1D2,2D2,3D2
• InChIKey: JNTPTNNCGDAGEJ-NMFSSPJFSA-N

6-Chloro-1-hexanol-d6 as a Deuterated Internal Standard and Synthetic Intermediate

6-Chloro-1-hexanol-d6 (CAS 1219794-83-8) is a deuterium-labeled analog of 6-Chloro-1-hexanol, with a molecular formula of C6H7D6ClO and a molecular weight of 142.66 g/mol . It serves as a stable isotope-labeled (SIL) internal standard for quantitative mass spectrometry, leveraging the kinetic isotope effect to improve assay accuracy and precision in bioanalytical workflows . The compound is also a critical intermediate in the synthesis of the antidepressant drug Vilazodone .

1 Deuterated ISTD for LC-MS/MS bioanalytical quantification workflows

2 +6 Da mass shift supports distinct MRM detection with reduced cross-talk

3 Labeled intermediate for synthesis research and impurity tracking

Why 6-Chloro-1-hexanol-d6 Cannot Be Replaced by Unlabeled 6-Chloro-1-hexanol or Other Analogs in Quantitative Assays

Unlabeled 6-Chloro-1-hexanol (MW 136.62) co-elutes with the analyte of interest in chromatographic systems, causing ion suppression or enhancement that compromises quantitative accuracy . Deuterated internal standards like 6-Chloro-1-hexanol-d6 (MW 142.66) exhibit a +6 Da mass shift, enabling distinct MS/MS detection without interfering with analyte signal . Non-deuterated structural analogs (e.g., 6-bromo-1-hexanol) lack the identical extraction recovery and ionization efficiency, leading to systematic bias in LC-MS/MS quantification [1].

Target ISTD 6-Chloro-1-hexanol-d6: +6 Da mass shift enables distinct MS/MS channels without analyte interference

Unlabeled Analog 6-Chloro-1-hexanol co-elutes with the analyte; ion suppression or enhancement may compromise accuracy

Target ISTD Matched extraction recovery and ionization efficiency with the analyte for reliable correction

Structural Analog Non-deuterated analogs (e.g., 6-bromo-1-hexanol) may introduce systematic bias from differing recovery

Similar product does not mean interchangeable product. ISTD selection requires matched mass shift, recovery, and ionization behavior.

• [1] Express Pharma. (2022). Session by Mallikarjun Reddy on Labeled Standards. Retrieved from https://www.expresspharma.in/session-by-mallikarjun-reddy-associate-director-quality-clearsynth/ View Source

Quantitative Differentiation of 6-Chloro-1-hexanol-d6 vs. Unlabeled and Alternative Analogs

Mass Shift of +6 Da Enables Unambiguous MS/MS Detection

6-Chloro-1-hexanol-d6 provides a +6 Da mass increase over unlabeled 6-Chloro-1-hexanol (MW 136.62 vs. 142.66) . This isotopic mass difference allows for distinct multiple reaction monitoring (MRM) transitions, eliminating cross-talk between analyte and internal standard channels .

Mass Shift

Head-to-head

+6.04 Da

Supports distinct MRM detection with minimal isotopic overlap

Exceeds the ≥3 Da threshold for reliable triple quadrupole quantitation

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	142.66 (C6H7D6ClO)
Comparator Or Baseline	136.62 (C6H13ClO, unlabeled)
Quantified Difference	+6.04 Da
Conditions	Calculated exact mass

Why This Matters

A mass difference of ≥3 Da is required for reliable quantitation in triple quadrupole MS; the +6 Da shift of the d6 analog exceeds this threshold, minimizing isotopic overlap.

Isotopic Purity of 98 atom% D Ensures Minimal Proton Exchange

The compound is specified at 98 atom% D , indicating that ≥98% of hydrogen atoms at labeled positions (C3, C4, C5) are deuterium. This high isotopic enrichment reduces back-exchange during sample preparation, maintaining the +6 Da mass shift and preventing signal drift in long-duration LC-MS runs [1].

Isotopic Purity

Class-level

98 atom% D

Reduces back-exchange and signal drift in extended LC-MS runs

Vendor-specified; isotopic purity review recommended for long-duration assays

Evidence Dimension	Isotopic purity (atom% D)
Target Compound Data	98%
Comparator Or Baseline	Typical SIL standards ≥97%
Quantified Difference	Meets or exceeds industry benchmark
Conditions	As specified by vendor certificate of analysis

Why This Matters

Isotopic purity directly impacts assay reproducibility; lower purity (<95% D) can cause time-dependent isotopic scrambling and inaccurate calibration curves.

• [1] Express Pharma. (2022). Session on Stable Isotope Labelled Standards. Retrieved from https://www.expresspharma.in/dealing-with-challenges-in-testing-and-use-of-stable-isotopic-labelled-standards/ View Source

Chemical Purity of 98% Minimizes Interference from Unlabeled Analog

Commercial preparations of 6-Chloro-1-hexanol-d6 are available at 98% chemical purity . The primary impurity is the unlabeled 6-Chloro-1-hexanol, which if present at significant levels (>2%) can cause ion suppression and calibration bias . This purity level is suitable for most bioanalytical applications where internal standard concentration is ≤1× analyte concentration.

Chemical Purity

Context-dependent

98% (HPLC/GC)

Fit-for-purpose purity for ISTD use at ≤1× analyte concentration

Unlabeled impurity >2% may reduce upper limit of quantitation

Evidence Dimension	Chemical purity (HPLC/GC)
Target Compound Data	98%
Comparator Or Baseline	Unlabeled 6-Chloro-1-hexanol ≥99%
Quantified Difference	Target compound purity is fit-for-purpose
Conditions	As reported by multiple vendors

Why This Matters

Chemical purity affects the dynamic range of the assay; higher unlabeled impurity reduces the upper limit of quantitation and increases baseline noise.

Key Intermediate for Vilazodone Synthesis

6-Chloro-1-hexanol-d6 is the labeled analogue of 6-Chloro-1-hexanol, which is a key intermediate in the preparation of the antidepressant drug Vilazodone . Use of the deuterated form in synthetic route development enables tracking of the alkyl chain incorporation and quantification of process-related impurities .

Synthesis Utility

Context-dependent

Labeled intermediate for impurity tracking

Supports alkyl chain incorporation monitoring in process development

Vilazodone synthetic route context; mass balance and impurity profiling

Evidence Dimension	Synthetic utility
Target Compound Data	Labeled intermediate for impurity tracking
Comparator Or Baseline	Unlabeled intermediate for bulk synthesis
Quantified Difference	Qualitative difference in application
Conditions	Vilazodone synthetic route

Why This Matters

Deuterated intermediates are essential for establishing mass balance and tracking potential genotoxic impurities during process development of pharmaceutical compounds.

Comparable Physicochemical Properties to Unlabeled Analog

Deuteration does not significantly alter physicochemical properties: density (1.0±0.1 g/cm³) and boiling point (212.8±0.0 °C) are within experimental error of unlabeled values . This ensures near-identical extraction recovery and chromatographic retention time, a prerequisite for accurate internal standard-based quantitation [1].

Physicochemical Match

Cross-study

Density ~1.0 g/cm³; BP ~212.8 °C

Near-identical extraction recovery and retention time to unlabeled analog

Predicted values; co-elution supports matrix-effect correction

Evidence Dimension	Density (g/cm³) and boiling point (°C)
Target Compound Data	Density 1.0±0.1; BP 212.8±0.0
Comparator Or Baseline	Unlabeled: Density ~0.99; BP ~210
Quantified Difference	Within measurement uncertainty
Conditions	Calculated and predicted values

Why This Matters

Similar physicochemical properties ensure that the deuterated internal standard co-elutes with the analyte, correcting for matrix effects and injection variability.

• [1] Express Pharma. (2022). Session on Labeled Internal Standards. Retrieved from https://www.expresspharma.in/session-by-mallikarjun-reddy-associate-director-quality-clearsynth/ View Source

Optimal Use Cases for 6-Chloro-1-hexanol-d6 in Bioanalysis and Chemical Synthesis

LC-MS/MS Quantification of 6-Chloro-1-hexanol in Biological Matrices

Use 6-Chloro-1-hexanol-d6 as an internal standard for accurate quantification of unlabeled 6-Chloro-1-hexanol in plasma, urine, or tissue homogenates . The +6 Da mass shift enables selective MRM transitions, while matched physicochemical properties ensure consistent extraction recovery .

Tracking the Fate of 6-Chloro-1-hexanol in Metabolic Studies

Employ 6-Chloro-1-hexanol-d6 as a tracer to investigate the metabolic pathway and pharmacokinetics of 6-Chloro-1-hexanol in vitro or in vivo . Deuteration can alter metabolic stability, providing insights into cytochrome P450-mediated oxidation and phase II conjugation .

Process Development and Impurity Control in Vilazodone Synthesis

Utilize 6-Chloro-1-hexanol-d6 as a labeled starting material to monitor the incorporation of the alkyl chain during Vilazodone synthesis . This allows for the quantification of process-related impurities and ensures that the final API meets purity specifications .

Method Validation and Troubleshooting in Bioanalytical Laboratories

Incorporate 6-Chloro-1-hexanol-d6 into method validation protocols to assess matrix effects, extraction efficiency, and instrument stability . Its high isotopic purity and well-characterized properties make it a reliable reference material for cross-laboratory harmonization .

Application

Selection Property

Validation Focus

Bioanalytical LC-MS/MS quantification

Deuterated ISTD, +6 Da mass shift

Matrix-effect correction and extraction recovery in research matrices

Metabolic pathway and PK research

Deuterium-labeled tracer probe

CYP-mediated oxidation and phase II conjugation endpoints

Process development and impurity control

Labeled synthetic intermediate

Alkyl chain incorporation and impurity tracking in synthesis research

Bioanalytical method validation

High isotopic purity reference standard

Cross-laboratory method harmonization and instrument stability review